Cas no 31551-28-7 (2-Pentenenitrile,2-methyl-, (2E)-)

• Product Name: 2-Pentenenitrile,2-methyl-, (2E)-
• CAS No: 31551-28-7
• MF: C₆H₉N
• MW: 95.1423614025116
• CID: 312141
• PubChem ID: 5352201
• Update Time: 2025-04-19

2-Pentenenitrile,2-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenenitrile,2-methyl-, (2E)-
• cis-3-Aethyl-2-methyl-acrylnitril
• (2E)-2-methylpent-2-enenitrile
• (E)-2-Methyl-2-pentenenitrile
• (E)-2-Methylpent-2-enenitrile
• 2-Pentenenitrile, 2-methyl, (E)-
• 2-Pentenenitrile, 2-methyl-, (E)-
• cis-2-Methyl-2-pentenenitrile
• HSDB 6163
• trans-alpha-Methyl-beta-ethylacrylonitrile
• TRANS-.ALPHA.-METHYL-.BETA.-ETHYLACRYLONITRILE
• (2E)-2-CYANOPENT-2-ENE
• NS00049992
• (E)-2-METHYL-2-PENTENENITRILE [HSDB]
• Q27290686
• 2-METHYL-2-PENTENENITRILE, (2E)-
• 2-Pentenenitrile, 2-methyl-, (2E)-
• 31551-28-7
• EINECS 250-694-6
• (2E)-2-methyl-2-pentenenitrile
• UNII-U4SHU6UFHX
• DTXSID90885505
• 2-METHYL-2-PENTENENITRILE, (E)-
• U4SHU6UFHX

• Inchi： 1S/C6H9N/c1-3-4-6(2)5-7/h4H,3H2,1-2H3/b6-4+
• InChI Key： MLPZAALXVQOBFB-GQCTYLIASA-N
• SMILES： N#C/C(/C)=C/CC

Computed Properties

• Exact Mass: 95.07357
• Monoisotopic Mass: 95.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 1.6

Experimental Properties

• Density: 0.831
• Boiling Point: 147.4°C at 760 mmHg
• Flash Point: 42.1°C
• Refractive Index: 1.431
• PSA: 23.79
• LogP: log Kow= 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles